Cas no 91132-95-5 (Benzenepropanamide,N-acetyl-)

• Product Name: Benzenepropanamide,N-acetyl-
• CAS No: 91132-95-5
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 816629
• PubChem ID: 254803
• Update Time: 2025-04-19

Benzenepropanamide,N-acetyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide,N-acetyl-
• N-(3-Phenylpropanoyl)ethanimidic acid
• SCHEMBL7450980
• NSC-79425
• NSC79425
• 91132-95-5
• DTXSID50919936

• Inchi： 1S/C11H13NO2/c1-9(13)12-11(14)8-7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,12,13,14)
• InChI Key： KKOSYZRFHPOBGQ-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives